![molecular formula C19H20N2O5 B2699794 Ethyl 4-((1-(furan-2-carbonyl)indolin-6-yl)amino)-4-oxobutanoate CAS No. 1207055-38-6](/img/structure/B2699794.png)
Ethyl 4-((1-(furan-2-carbonyl)indolin-6-yl)amino)-4-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-((1-(furan-2-carbonyl)indolin-6-yl)amino)-4-oxobutanoate, also known as EFI or Ethyl ferulate indoline, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Reactivity
Research into the synthesis and reactivity of compounds structurally related to Ethyl 4-((1-(furan-2-carbonyl)indolin-6-yl)amino)-4-oxobutanoate has provided valuable insights into the development of novel synthetic routes and intermediates. For example, the synthesis of N,N-Dimethyltryptamine derivatives involves complex reactions with furanidine, leading to a variety of intermediates and final products useful in medicinal chemistry and material science Li De-chen, 2002.
Biocatalysis
The biocatalytic conversion of related compounds into valuable chiral intermediates demonstrates the potential of biotechnology in organic synthesis. For instance, the transformation of ethyl 4-chloro-3-oxobutanoate to ethyl (S)-4-chloro-3-hydroxybutanoate by Escherichia coli co-expressing specific genes highlights the efficiency and enantioselectivity achievable with engineered microbial strains Q. Ye et al., 2010.
Antimicrobial and Antioxidant Activities
Compounds derived from this compound have been evaluated for their biological activities, including antimicrobial and antioxidant properties. For example, novel triazole Schiff base and amine derivatives exhibit significant antiurease and antioxidant activities, underscoring their potential as therapeutic agents B. B. Sokmen et al., 2014.
Molecular Docking Studies
Molecular docking studies of related compounds have been conducted to assess their potential against various biological targets. One study synthesized a compound through a multicomponent reaction, whose structure was confirmed via crystallography, and performed in silico docking to evaluate its activity against mycobacterium tuberculosis, bacterial proteins, and cancer proteins, showing promise in drug discovery Venkata Bharat Nishtala & S. Basavoju, 2018.
properties
IUPAC Name |
ethyl 4-[[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]amino]-4-oxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5/c1-2-25-18(23)8-7-17(22)20-14-6-5-13-9-10-21(15(13)12-14)19(24)16-4-3-11-26-16/h3-6,11-12H,2,7-10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDGGEXTUCBGHLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)NC1=CC2=C(CCN2C(=O)C3=CC=CO3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.